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Zorubicin: Key Identifiers and Classification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Zorubicin

CAS No.: 54083-22-6

Cat. No.: S548649

The table below summarizes the core identifying information for Zorubicin from the DrugBank database

[1].

Property Description
Generic Name Zorubicin
DrugBank Accession Number DB11618
Status Experimental
Chemical Formula C34H35N3010
Average Molecular Weight 645.665 g/mol
ATC Code LO1DBO05
Drug Class Anthracycline

Information Limitations and Research Context

¢ Limited Available Data: The database entries for Zorubicin contain numerous "Not Available" fields
for critical information, including its specific mechanism of action, pharmacodynamics,
indications, routes of elimination, and adverse effects [1].
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e Established Drug Class, Little Specifics: Zorubicin is confirmed as a member of the
anthracycline class, which has historically been effective in chemotherapy [1]. However, no specific
data on Zorubicin's efficacy or safety profile was available in the search results.

To help frame potential research directions, the diagram below illustrates the common mechanisms of action
and resistance for well-known anthracyclines like Doxorubicin, as Zorubicin likely shares some of these
pathways [2] [3] [4].

Anthracycline (e.g., Doxorubicin) ABC Transporters (e.g., ABCB1)
/ \ A
DNA Intercalation Topoisomerase-Il Poisoning Reactive Oxygen Species (ROS) Drug Efflux

. N T

DNA Damage DNA Double-Strand Breaks Lipid Peroxidation Oxidative Stress Mitochondrial Dysfunction Multidrug Resistance

T '

Apoptosis & Cell Death Cardiotoxicity

Mechanisms of Anthracyclines like Doxorubicin

Click to download full resolution via product page

Potential mechanisms and resistance profiles of anthracycline drugs, based on data from doxorubicin [2] [5]

[3].

Suggestions for Further Research

Given the scarcity of information, you may need to explore more specialized avenues:
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e Scientific Literature Databases: Conduct a deep search on platforms like PubMed, Google
Scholar, or Scopus using the keywords "Zorubicin" along with its CAS numbers (54083-22-6 for the
base, 36508-71-1 for the hydrochloride salt) [1].

¢ Clinical Trials Registries: Check global registries such as ClinicalTrials.gov to see if any past or
ongoing clinical studies involved Zorubicin.

e Patent Literature: Searching chemical and pharmaceutical patents may yield technical information
about its synthesis and early biological testing.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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